Cas no 155863-01-7 (1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE)

• Product Name: 1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE
• CAS No: 155863-01-7
• MF: C₂₅H₂₀BrN₃O₂S
• MW: 506.414203643799
• MDL: MFCD08277012
• CID: 890963
• PubChem ID: 10481302
• Update Time: 2025-07-08

1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE
• 2-(3,4-dihydro-2H-chromen-6-yl)-5-[1-[(3-isothiocyanatophenyl)methyl]pyridin-1-ium-4-yl]-1,3-oxazole,bromide
• 2-(3,4-dihydro-2H-chromen-6-yl)-5-[1-[(3-isothiocyanatophenyl)methyl]pyridin-1-ium-4-yl]-1,3-oxazole:bromide
• 155863-01-7
• MFCD08277012
• 1-(3-Isothiocyatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]
• 4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-1,3-OXAZOL-5-YL]-1-[(3-ISOTHIOCYANATOPHENYL)METHYL]PYRIDIN-1-IUM BROMIDE
• DTXSID90440592
• J-009245
• 4-(2-(Chroman-6-yl)oxazol-5-yl)-1-(3-isothiocyanatobenzyl)pyridin-1-ium bromide
• 2-(3,4-dihydro-2H-chromen-6-yl)-5-[1-[(3-isothiocyanatophenyl)methyl]pyridin-1-ium-4-yl]-1,3-oxazole;bromide
• AT25385
• Pyridinium, 4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]-1-[(3-isothiocyanatophenyl)methyl]-, bromide (1:1)
• 1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide, BioReagent, suitable for fluorescence, >=90% (HPCE)
• 1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl] pyridinium bromide

• MDL： MFCD08277012
• Inchi： 1S/C25H20N3O2S.BrH/c31-17-27-22-5-1-3-18(13-22)16-28-10-8-19(9-11-28)24-15-26-25(30-24)21-6-7-23-20(14-21)4-2-12-29-23;/h1,3,5-11,13-15H,2,4,12,16H2;1H/q+1;/p-1
• InChI Key： ZLHULGGTEHEJGJ-UHFFFAOYSA-M
• SMILES： [Br-].S=C=NC1=CC=CC(=C1)C[N+]1C=CC(=CC=1)C1=CN=C(C2C=CC3=C(C=2)CCCO3)O1

Computed Properties

• Exact Mass: 505.04600
• Monoisotopic Mass: 505.04596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.59000
• LogP: 2.40770

1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：

Additional information on 1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE

Recent Advances in the Study of 1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE (CAS: 155863-01-7)

The compound 1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE (CAS: 155863-01-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity. The isothiocyanate functional group in the molecule has been identified as a key moiety responsible for its reactivity with biological nucleophiles, such as thiol groups in proteins, suggesting potential applications in targeted therapy.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against certain cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the proliferation of breast cancer cells by interfering with key signaling pathways. The study also noted that the compound's benzopyran and oxazolyl components contribute to its enhanced bioavailability and metabolic stability.

Further investigations into the pharmacokinetic properties of 155863-01-7 have revealed favorable absorption and distribution profiles. A recent preclinical trial indicated that the compound achieves therapeutic concentrations in target tissues with minimal off-target effects, making it a viable candidate for further development. However, challenges related to its solubility and formulation stability remain areas of active research.

In conclusion, 1-(3-ISOTHIOCYANATOBENZYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on optimizing its chemical properties and exploring its potential in combination therapies. Future studies are expected to provide deeper insights into its mechanism of action and clinical applicability.